![molecular formula C10H11BFNO3 B1403718 (4-(Cyclopropylcarbamoyl)-2-fluorophenyl)boronic acid CAS No. 874289-37-9](/img/structure/B1403718.png)
(4-(Cyclopropylcarbamoyl)-2-fluorophenyl)boronic acid
Overview
Description
“(4-(Cyclopropylcarbamoyl)-2-fluorophenyl)boronic acid” is a type of boronic acid compound . Boronic acids are known for their utility as reagents in transition metal-catalyzed transformations .
Synthesis Analysis
The synthesis of boronic acids often involves the addition of organometallic reagents to boranes . The Suzuki–Miyaura (SM) coupling reaction is a widely-used method for the synthesis of boronic acids . This reaction involves the coupling of an organoboron compound with a halide or pseudohalide using a palladium catalyst .Molecular Structure Analysis
The molecular structure of boronic acids can be analyzed using methods such as DFT/B3LYP with a 6-311++G(d,p) basis set . This method allows for the optimization of the possible conformations of the boronic acid molecule .Chemical Reactions Analysis
Boronic acids are known for their reactivity in various chemical reactions. They are used as catalysts in reactions such as the electrophilic activation of carboxylic acids, leading to the formation of amides from amines, as well as cycloadditions and conjugate additions with unsaturated carboxylic acids .Physical and Chemical Properties Analysis
The physical and chemical properties of boronic acids can be analyzed using various methods. For example, the density, molar refractivity, polar surface area, and molar volume of boronic acids can be determined .Scientific Research Applications
Synthesis and Crystal Structure
(4-(Cyclopropylcarbamoyl)-2-fluorophenyl)boronic acid, a derivative of boronic acid, has diverse applications in scientific research. One of its derivatives, amino-3-fluorophenyl boronic acid, has been synthesized and studied for its crystal structure, highlighting its utility in creating glucose sensing materials that operate at physiological pH, among other applications. The importance of boronic acids, including this derivative, lies in their roles in synthesizing biologically active compounds and their use as pharmaceutical agents. They are widely employed in synthetic chemistry for various reactions like Suzuki cross-coupling, Petasis reaction, and Diels-Alder reactions, showcasing their versatility in chemical synthesis (Das et al., 2003).
Fluorescence Quenching and Sensor Applications
Boronic acid derivatives, including fluorophenyl boronic acids, have been investigated for their fluorescence quenching properties and potential sensor applications. The fluorescence quenching study of derivatives like 5-chloro-2-methoxy phenyl boronic acid and 4-fluoro-2-methoxyphenyl boronic acid in alcohols reveals intricate dynamics influenced by the solvent environment. These findings are crucial for designing sophisticated fluorescence-based sensors and understanding the interactions of boronic acids with various solutes and solvents (Geethanjali et al., 2015).
Applications in Biomedical Sensing and Molecular Recognition
The boronic acid functional group is instrumental in biomedical applications, particularly in sensing and molecular recognition. Phenyl boronic acids and their derivatives, such as 4-4'-Disubstituted biphenyl boronic acids (BBAs), are recognized for their "turn-on" fluorescence properties and ability to bind with carbohydrate triols, leading to distinctive emissions. This property is leveraged to distinguish between carbohydrates based on their binding to boron, offering valuable stereochemical information about the carbohydrates. Such capabilities underline the potential of boronic acids in creating highly selective and responsive biomedical sensors (Oesch & Luedtke, 2015).
Boronic Acid in Chemical Synthesis and Organic Materials
The unique reactivity of boronic acids, including their interactions with diols and Lewis bases, makes them highly valuable in chemical synthesis and the creation of organic materials. These interactions are harnessed in various sensing applications, both homogeneous and heterogeneous, and extend to biological labeling, protein manipulation, and the development of therapeutics. The versatility and multifaceted applications of boronic acids in these domains underscore their significance in both academic research and practical applications (Lacina et al., 2014).
Mechanism of Action
Target of Action
Boronic acids, in general, are known to interact with diols and strong lewis bases .
Mode of Action
The (4-(Cyclopropylcarbamoyl)-2-fluorophenyl)boronic acid is involved in the Suzuki–Miyaura (SM) coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst. Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The this compound is involved in the Suzuki–Miyaura (SM) coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The broad application of SM coupling arises from the exceptionally mild and functional group tolerant reaction conditions, the relatively stable, readily prepared and generally environmentally benign nature of the organoboron reagents, and their rapid transmetalation with palladium (II) complexes .
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds via the Suzuki–Miyaura (SM) coupling reaction . This reaction is crucial in the synthesis of various organic compounds.
Action Environment
The action of this compound, like other boronic acids, is influenced by environmental factors. For instance, the Suzuki–Miyaura (SM) coupling reaction, in which this compound participates, requires mild and functional group tolerant reaction conditions . The stability of the compound and its reactivity can be influenced by factors such as temperature, pH, and the presence of other chemical groups.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[4-(cyclopropylcarbamoyl)-2-fluorophenyl]boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BFNO3/c12-9-5-6(1-4-8(9)11(15)16)10(14)13-7-2-3-7/h1,4-5,7,15-16H,2-3H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWDYUDHKUBVRQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C=C1)C(=O)NC2CC2)F)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901186935 | |
Record name | B-[4-[(Cyclopropylamino)carbonyl]-2-fluorophenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901186935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
874289-37-9 | |
Record name | B-[4-[(Cyclopropylamino)carbonyl]-2-fluorophenyl]boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=874289-37-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | B-[4-[(Cyclopropylamino)carbonyl]-2-fluorophenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901186935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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